Cas no 138281-88-6 (Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]-)
138281-88-6 structure
Product Name:Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]-
CAS No:138281-88-6
MF:C16H25NO5
MW:311.373405218124
CID:1252564
Update Time:2024-08-04
Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]-
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- Inchi: 1S/C16H25NO5/c1-20-13-10-12(11-14(21-2)16(13)22-3)17-9-7-5-4-6-8-15(18)19/h10-11,17H,4-9H2,1-3H3,(H,18,19)
- InChI Key: SJHICIRTZKCTMZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)CCCCCCNC1=CC(OC)=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 311.17335
Experimental Properties
- Density: 1.134±0.06 g/cm3(Predicted)
- Boiling Point: 496.1±45.0 °C(Predicted)
- PSA: 77.02
- pka: 4.75±0.10(Predicted)
Heptanoic acid, 7-[(3,4,5-trimethoxyphenyl)amino]- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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